Cas no 955328-31-1 (6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide)

• Product Name: 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide
• CAS No: 955328-31-1
• MF: C₁₆H₁₂FN₃O₂
• MW: 297.283786773682
• CID: 5431055
• Update Time: 2025-05-19

6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-(3-methylpyridin-2-yl)-4-oxo-1H-quinoline-3-carboxamide
• 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide

• Inchi： 1S/C16H12FN3O2/c1-9-3-2-6-18-15(9)20-16(22)12-8-19-13-5-4-10(17)7-11(13)14(12)21/h2-8H,1H3,(H,19,21)(H,18,20,22)
• InChI Key： MCNKNWOAOWWVSP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=O)C(C(NC2=NC=CC=C2C)=O)=C1

Additional information on 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide

Introduction to 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide (CAS No. 955328-31-1)

6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide, identified by its CAS number 955328-31-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline scaffold, a class of heterocyclic molecules widely recognized for their biological activity and therapeutic potential. The presence of a fluorine atom, a hydroxyl group, and a methylpyridine substituent in its structure contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery.

The molecular structure of 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide encompasses a quinoline core substituted at the 6-position with a fluorine atom, at the 4-position with a hydroxyl group, and at the 3-position with an N-(3-methylpyridin-2-yl)carboxamide moiety. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The compound 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide has been studied for its potential pharmacological effects, particularly in the context of developing novel therapeutic agents. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide is its structural diversity, which allows for modifications that can fine-tune its biological activity. Researchers have been exploring various synthetic strategies to optimize this compound for therapeutic use. For instance, modifications to the pyridine ring or the carboxamide group could enhance its solubility, bioavailability, or target specificity. These efforts align with the broader goals of drug development, where structural optimization is key to improving efficacy and minimizing side effects.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their ability to resist metabolic degradation. In the case of 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide, the fluorine atom at the 6-position may contribute to increased stability and prolonged half-life upon administration. This characteristic is particularly advantageous for drugs that require frequent dosing or have a short biological half-life.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify compounds like 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide that may interact with specific biological targets. These methods leverage large databases of chemical structures and algorithms that predict binding affinities and other pharmacological properties. Such high-throughput approaches have accelerated the discovery process and led to the identification of novel therapeutic agents.

The hydroxyl group at the 4-position of 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide also plays a critical role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity between a drug molecule and its target receptor. This property is particularly important for compounds designed to interact with proteins or enzymes, as hydrogen bonding is a key factor in stabilizing these interactions.

In addition to its structural features, 6-fluoro-4-hydroxy-N-(3-methylpyridin-2-yl)quinoline-3-carboxamide has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is implicated in various diseases, including cancer, cardiovascular disorders, and autoimmune conditions. By targeting inflammatory pathways, this compound may offer therapeutic benefits beyond its primary mode of action. Further research is needed to elucidate its exact mechanisms of action and explore potential applications in treating inflammatory diseases.

The N-(3-methylpyridin-2-yl)carboxamide moiety at the 3-position adds another layer of complexity to 6-fluoro-4-hydroxy-N-(3-methylpyridin-2 -yl)quinoline -3 -carboxamide. Pyridine derivatives are well-documented for their biological activities, including antimicrobial and anticancer effects. The presence of a methyl group on the pyridine ring may influence electron distribution and affect interactions with biological targets. Detailed structural analysis and computational modeling are required to fully understand the impact of this substituent on the compound's overall properties.

One area where 6-fluoro -4 -hydroxy -N -( 3 -methyl pyridin -2 - yl ) quinoline - 3 -carboxamide shows promise is in oncology research. Quinoline derivatives have been extensively studied for their potential anticancer activity due to their ability to inhibit key enzymes involved in cell proliferation and survival. Preclinical studies have demonstrated that certain quinolines can induce apoptosis or arrest cell cycle progression in cancer cells. The unique structure of 6-fluoro -4 -hydroxy -N -( 3 -methyl pyridin -2 - yl ) quinoline - 3 -carboxamide may make it an effective candidate for further development as an anticancer agent.

The synthesis of 6-fluoro -4 -hydroxy -N -( 3 -methyl pyridin -2 - yl ) quinoline - 3 carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. These methods allow chemists to introduce specific functional groups at desired positions while maintaining structural integrity.

In conclusion,6-fluoro –4 –hydroxy –N –( 3 –methyl pyridin –2 – yl ) quinoline – 3 carboxamide (CAS No .95532 8–31–1) represents an exciting avenue for pharmaceutical research due to its unique structural features and potential biological activities . Further investigation into its pharmacological effects , synthesis ,and interaction mechanisms will be crucial for realizing its full therapeutic potential . As our understanding of medicinal chemistry advances ,compounds like this one will continue play an important role discoveries new treatments diseases . p >